N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide

• IUPAC Name: N-[3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H11N3O4/c21-15(13-6-2-8-22-13)18-12-5-1-4-11(10-12)16-19-20-17(24-16)14-7-3-9-23-14/h1-10H,(H,18,21)
• InChI Key: MJFLNVJOJQUPPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=CO2)C3=NN=C(O3)C4=CC=CO4
• Molecular Formula: C17H11N3O4
• Molecular Weight: 321.29 g/mol

Description

N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide, also known as FURA-2, is a fluorescent dye that is widely used in scientific research. It is a member of the oxadiazole family and is commonly used to study calcium signaling in living cells.

Mechanism of Action

N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide works by binding to calcium ions in the cell. When calcium ions bind to this compound, the dye undergoes a conformational change that causes it to fluoresce. The intensity of the fluorescence is directly proportional to the concentration of calcium ions in the cell. This allows researchers to monitor changes in calcium concentration in real-time.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on living cells. It is a non-toxic dye that is widely used in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide is its high sensitivity and specificity for calcium ions. It is also relatively easy to use and can be used in a wide range of experimental systems. However, this compound has some limitations. For example, it requires specialized equipment, such as a fluorescence microscope, to visualize changes in calcium concentration. It also has a limited dynamic range, which can make it difficult to detect small changes in calcium concentration.

Future Directions

There are several future directions for the use of N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide in scientific research. One area of interest is the development of new fluorescent dyes that can be used to study other signaling molecules in living cells. Another area of interest is the development of new imaging techniques that can be used to visualize changes in calcium concentration in real-time. Finally, there is a need for further research into the mechanisms underlying calcium signaling in living cells, which could lead to the development of new treatments for a wide range of diseases.

Synthesis Methods

The synthesis of N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide involves the reaction of 5-(2-furyl)-1,3,4-oxadiazole-2-amine with 3-nitrobenzoyl chloride, followed by reduction with sodium borohydride. The resulting product is then reacted with furan-2-carboxylic acid chloride to yield this compound.

Scientific Research Applications

N-{3-[5-(2-furyl)-1,3,4-oxadiazol-2-yl]phenyl}-2-furamide is widely used in scientific research to study calcium signaling in living cells. Calcium is a key signaling molecule in cells, and its concentration can change rapidly in response to various stimuli. This compound is a calcium-sensitive fluorescent dye that can be used to monitor changes in calcium concentration in real-time. This makes it a valuable tool for studying a wide range of cellular processes, including muscle contraction, neurotransmitter release, and cell division.